Cas no 882747-53-7 (3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline)

• Product Name: 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline
• CAS No: 882747-53-7
• MF: C₁₆H₁₀ClF₃N₂
• MW: 322.712213039398
• CID: 5702621
• PubChem ID: 16413257
• Update Time: 2025-05-21

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-METHYLQUINOLINE
• 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline
• Quinoline, 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-methyl-
• 4K-026
• AKOS005090030
• 882747-53-7
• 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline

• Inchi： 1S/C16H10ClF3N2/c1-9-11-4-2-3-5-14(11)21-8-12(9)15-13(17)6-10(7-22-15)16(18,19)20/h2-8H,1H3
• InChI Key： KUQDCHZNAXXFIE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=CN=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 322.0484605g/mol
• Monoisotopic Mass: 322.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline

Introduction to 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline (CAS No. 882747-53-7)

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline, also known by its CAS number 882747-53-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a quinoline core and a substituted pyridine ring, which contribute to its potential biological activities and therapeutic applications.

The quinoline scaffold is a well-known motif in medicinal chemistry, often associated with a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The presence of the 3-chloro-5-(trifluoromethyl)pyridin-2-yl substituent further enhances the compound's pharmacological profile, making it a promising candidate for drug development.

Recent studies have explored the potential of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline in various therapeutic areas. One notable area of research is its antitumor activity. In vitro and in vivo studies have demonstrated that this compound exhibits potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antitumor properties, 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline has also shown promise in the treatment of inflammatory diseases. Preclinical studies have indicated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its potential use as an oral therapeutic agent. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.

In terms of safety and toxicity, preclinical studies have demonstrated that 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further studies are necessary to fully understand its long-term safety and efficacy in human subjects.

The synthesis of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline involves a multi-step process that typically starts with the preparation of the key intermediates. The quinoline core can be synthesized using various methods, such as Povarov reactions or palladium-catalyzed coupling reactions. The subsequent introduction of the substituted pyridine ring is achieved through selective functionalization steps, ensuring high yields and purity of the final product.

The potential applications of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable tool in chemical biology research, helping scientists to better understand the molecular mechanisms underlying various diseases. Additionally, this compound can be used as a lead structure for the development of novel derivatives with improved pharmacological properties.

In conclusion, 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methylquinoline (CAS No. 882747-53-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into new therapeutic agents.